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Compound of Interest

Compound Name: Dechlorane 604 Component A

CAS No.: 34571-16-9

Cat. No.: B028199 Get Quote

Technical Monograph: Dechlorane 604 Component A Chemical Identity, Analytical Protocols,

and Environmental Significance[1]

Executive Summary
Dechlorane 604 Component A (CAS: 34571-16-9) is the primary constituent of the flame

retardant Dechlorane 604 (Dec 604).[1] Chemically defined as a Diels-Alder adduct of

hexachlorocyclopentadiene and tetrabromostyrene, it belongs to the polynorbornene class of

halogenated flame retardants (HFRs).[1] Originally developed as a replacement for Mirex

(Dechlorane), it has emerged as a persistent organic pollutant (POP) of concern due to its

detection in remote environmental matrices, including Arctic air, Great Lakes sediment, and

human serum.[1]

This guide provides a definitive technical reference for researchers quantifying Dec 604,

detailing its physicochemical properties, validated extraction methodologies, and mass

spectrometric identification standards.[1]

Chemical Identity & Physicochemical Properties
The designation "Component A" typically refers to the pure 1,2,3,4,7,7-hexachloro-5-(2,3,4,5-

tetrabromophenyl)bicyclo[2.2.1]hept-2-ene isomer, distinguishing it from technical mixtures that

may contain unreacted precursors or stereoisomers.[1]
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Table 1: Core Chemical Data
Property Specification

Common Name Dechlorane 604 Component A

CAS Number 34571-16-9

IUPAC Name
1,2,3,4,7,7-Hexachloro-5-(2,3,4,5-

tetrabromophenyl)bicyclo[2.2.1]hept-2-ene

Synonyms
Hexachlorocyclopentadiene-tetrabromostyrene

adduct; HCTBPH

Molecular Formula C₁₃H₄Br₄Cl₆

Molecular Weight 692.51 g/mol

Physical State White crystalline solid

Melting Point > 325 °C (Decomposes)

Log Kow (Est.) 7.9 – 11.6 (High Lipophilicity)

Solubility
Insoluble in water; soluble in non-polar organic

solvents (Toluene, Nonane)

Synthesis & Structural Mechanism
Dechlorane 604 is synthesized via a Diels-Alder cycloaddition reaction.[1] The diene,

Hexachlorocyclopentadiene (HCCPD), reacts with the dienophile, 2,3,4,5-Tetrabromostyrene.

[1] This reaction forms the stable bicyclic norbornene structure characteristic of Dechlorane-

class compounds.[1]

Figure 1: Synthesis Pathway of Dechlorane 604
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Caption: The Diels-Alder synthesis of Dechlorane 604 Component A from chlorinated and

brominated precursors.[1]

Analytical Methodologies
Due to its high molecular weight and halogen content, Gas Chromatography coupled with

Electron Capture Negative Ionization Mass Spectrometry (GC-ECNI-MS) is the gold standard

for detection.[1] ECNI provides superior sensitivity over Electron Impact (EI) ionization for

polyhalogenated compounds.[1]

Sample Preparation Workflow
To ensure data integrity, samples (sediment, tissue) must undergo rigorous cleanup to remove

lipids and interfering matrix co-extractives.[1]

Figure 2: Extraction and Cleanup Protocol

Sample Matrix
(Sediment/Biota)

Soxhlet Extraction
(DCM:Hexane 1:1, 16-24h)

Acidified Silica Gel Column
(Removes Lipids)

GPC or Florisil Fractionation
(Separates PCBs/PBDEs)

GC-ECNI-MS Analysis
(SIM Mode)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b028199?utm_src=pdf-body-img
https://www.benchchem.com/product/b028199?utm_src=pdf-body
https://reagents.alfa-chemistry.com/product/dechlorane-604-component-a-cas-34571-16-9-50789.html
https://reagents.alfa-chemistry.com/product/dechlorane-604-component-a-cas-34571-16-9-50789.html
https://reagents.alfa-chemistry.com/product/dechlorane-604-component-a-cas-34571-16-9-50789.html
https://reagents.alfa-chemistry.com/product/dechlorane-604-component-a-cas-34571-16-9-50789.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Optimized workflow for the isolation of Dechlorane 604 from complex environmental

matrices.

Instrumental Parameters (GC-ECNI-MS)
Column: DB-5MS or Rtx-1614 (15m or 30m, thin film to prevent retention time shift of high

MW compounds).[1]

Carrier Gas: Helium (1.0 mL/min).[1]

Reagent Gas: Methane (for ECNI).[1]

Source Temp: 150°C (Lower source temps favor molecular ion formation in ECNI).

Mass Spectral Identification
Researchers should monitor the following ions in Selected Ion Monitoring (SIM) mode:

Quantitation Ion:m/z 79 and 81 (Bromine isotopes,

) – High sensitivity screening.[1]

Confirmation Ions:

m/z 464/466 (Isotope cluster of the hexachlorocyclopentadiene fragment).[1]

m/z 692 (Molecular ion cluster

, if observable; often weak).[1]

m/z 612 (Fragment loss of Br).[1]
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Expert Insight: While m/z 79/81 provides the highest sensitivity, it is non-specific. You must

confirm detection using the retention time match with an authentic standard (CAS 34571-16-9)

and the presence of the chlorinated fragment cluster.

Environmental Fate & Toxicology[1]
Dechlorane 604 Component A exhibits characteristics of a Persistent Organic Pollutant

(POP):

Persistence: The norbornene cage structure is highly resistant to hydrolysis and photolysis.

[1]

Bioaccumulation: With a Log

, it partitions strongly into lipids.[1] Studies have detected Dec 604 in fish oil supplements
and human serum, indicating trophic transfer.[1]

Long-Range Transport: Detection in Arctic air suggests it is subject to atmospheric transport

on particulate matter.[1]

Toxicological Concern: Preliminary data suggests potential endocrine disruption.[1] The

structural similarity to Mirex and Dechlorane Plus implies a high potential for liver toxicity and

thyroid axis interference.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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